Cas no 6488-90-0 (1H-Benzimidazole,2-(3-methyl-1H-pyrazol-1-yl)-)

1H-Benzimidazole,2-(3-methyl-1H-pyrazol-1-yl)- structure
6488-90-0 structure
Product Name:1H-Benzimidazole,2-(3-methyl-1H-pyrazol-1-yl)-
CAS No:6488-90-0
MF:C11H10N4
MW:198.22390127182
CID:500669
PubChem ID:14978159
Update Time:2025-04-19

1H-Benzimidazole,2-(3-methyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-(3-methyl-1H-pyrazol-1-yl)-
    • Benzimidazole,2-(3-methylpyrazol-1-yl)- (7CI,8CI)
    • 1H-Benzimidazole,2-(3-methyl-1H-pyrazol-1-yl)-(9CI)
    • 2-(3-methyl-1H-pyrazol-1-yl)-1H-benzo[d]imidazole
    • AKOS013568384
    • 6488-90-0
    • Inchi: 1S/C11H10N4/c1-8-6-7-15(14-8)11-12-9-4-2-3-5-10(9)13-11/h2-7H,1H3,(H,12,13)
    • InChI Key: OGIKTAYNZQAZRU-UHFFFAOYSA-N
    • SMILES: N1(C=CC(C)=N1)C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 198.0907
  • Monoisotopic Mass: 198.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.5
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